Cas no 898610-97-4 (3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 898610-97-4
• MF: C₁₈H₁₇FN₄O₃
• MW: 356.350987195969
• CID: 5485160
• Update Time: 2025-07-01

3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 3-[(2,4-dimethoxyphenyl)amino]-6-[(4-fluorophenyl)methyl]-
• 3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C18H17FN4O3/c1-25-13-7-8-14(16(10-13)26-2)20-18-21-17(24)15(22-23-18)9-11-3-5-12(19)6-4-11/h3-8,10H,9H2,1-2H3,(H2,20,21,23,24)
• InChI Key： PTRQNAVLMMCLNN-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(F)C=C2)C(=O)N=C(NC2=CC=C(OC)C=C2OC)N1

Additional information on 3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

Introduction to 3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 898610-97-4) in Modern Chemical Biology

3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one, identified by its CAS number 898610-97-4, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic molecule belongs to the triazine class, a structural motif widely recognized for its versatility in drug design and development. The compound's unique pharmacophoric features, including the presence of dimethoxyphenyl and fluorophenyl substituents, as well as its nitrogen-rich core, make it a compelling candidate for further exploration in medicinal chemistry.

The dimethoxyphenyl group at the C3 position introduces hydrophobicity and potential interactions with biological targets through aromatic stacking or hydrogen bonding. In contrast, the fluorophenyl moiety at the C6 position enhances metabolic stability while simultaneously influencing electronic properties via the electronegative fluorine atom. These structural elements collectively contribute to the compound's binding affinity and selectivity toward biological receptors.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Specifically, preliminary data indicate potential binding to cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis and play a crucial role in pain and inflammation modulation.

In parallel, experimental investigations have begun to unravel the pharmacological profile of 3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one. In vitro assays have demonstrated modest but promising activity against certain kinases implicated in cancer progression. The triazinone core is known to interact with ATP-binding pockets of kinases, suggesting a mechanism of action that could disrupt aberrant signaling cascades. Further mechanistic studies are underway to elucidate whether this compound acts as an ATP competitor or induces conformational changes in target proteins.

The integration of machine learning models has accelerated the process of identifying lead compounds by predicting bioactivity based on structural features. The molecular fingerprints of this compound align well with datasets associated with molecules exhibiting anti-inflammatory and anticancer properties. This alignment has spurred interest in exploring its potential as a scaffold for derivative development.

From a synthetic chemistry perspective, the preparation of 3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the amino and fluoromethyl groups, followed by cyclization to form the triazine ring system. Advances in catalytic processes have enabled more efficient and scalable synthesis routes for such complex heterocycles.

The compound's physicochemical properties have been thoroughly characterized using spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography where available. These analyses confirm its molecular structure and provide insights into its conformational preferences in solution and solid states. Such detailed characterization is essential for optimizing formulation strategies and ensuring reproducibility across different experimental conditions.

Emerging research also explores the role of fluorine substituents in modulating drug properties beyond simple metabolic stability enhancement. Fluoroaromatics are known to influence pharmacokinetic profiles by affecting solubility and lipophilicity gradients across biological membranes. In this context, the fluorophenyl group may contribute to improved oral bioavailability or targeted tissue distribution.

The broader significance of this compound lies in its ability to bridge multiple therapeutic areas due to its versatile scaffold. Beyond inflammatory diseases and cancer research, it shows promise as a tool for studying neurological disorders where triazine derivatives have historically been investigated for their interaction with neurotransmitter receptors.

Future directions for research on 3-(2,4-dimethoxyphenyl)amino-6-(4-fluorophenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one include exploring its derivatives through structure-based drug design principles. By strategically modifying substituent groups while retaining key pharmacophoric elements from the parent structure (dimethoxyphenyl, fluorophenyl, and triazinone core), researchers aim to enhance potency while minimizing off-target effects.

The growing emphasis on green chemistry has also influenced synthetic approaches for this compound. Catalytic methods that minimize waste generation are being prioritized alongside traditional synthetic routes. Such environmentally conscious practices align with broader industry trends toward sustainable pharmaceutical manufacturing.